Cas no 679840-30-3 (2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane
• CAS No: 679840-30-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD06209165
• CID: 826547
• PubChem ID: 18455585
• Update Time: 2025-10-28

2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane
• 1-Bromo-3-(1,3-dioxolan-2-yl)-4-fluorobenzene
• AKOS015920331
• CS-0193619
• MFCD06209165
• 679840-30-3
• DTXSID50594020
• AS-66817
• 2-(5-Bromo-2-fluoro-phenyl)-[1,3]dioxolane
• FT-0766085
• A51163
• SCHEMBL1592114
• WWJNPWYIXIIEJG-UHFFFAOYSA-N
• EN300-190478
• Z1269146312
• A867146
• DB-073950
• 2-(5-bromo-2-fluoro-phenyl)-1,3-dioxolane

• MDL： MFCD06209165
• Inchi： 1S/C9H8BrFO2/c10-6-1-2-8(11)7(5-6)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： WWJNPWYIXIIEJG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1OCCO1)F

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.63360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane

2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane: A Comprehensive Overview

The compound 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane (CAS No: 679840-30-3) is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its aromatic ring system, which includes a bromine atom at the 5-position and a fluorine atom at the 2-position, along with a 1,3-dioxolane ring fused to the aromatic structure. The combination of these functional groups makes this compound highly versatile and valuable for research and industrial applications.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and development. The presence of bromine and fluorine atoms in the aromatic ring introduces unique electronic properties, making this compound a promising candidate for designing novel pharmaceutical agents. For instance, researchers have explored the use of brominated aromatic compounds in anti-cancer drug development due to their ability to target specific cellular pathways and inhibit tumor growth.

In addition to its pharmaceutical applications, 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane has also gained attention in the field of materials science. The 1,3-dioxolane ring provides stability to the molecule, making it suitable for use in high-performance polymers and advanced materials. Recent advancements in polymer chemistry have demonstrated how such compounds can be incorporated into polymer networks to enhance mechanical strength and thermal stability.

The synthesis of 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that this compound is readily available for various applications. The use of dioxolane rings in organic synthesis has been extensively studied, with recent findings emphasizing their role as protective groups in complex molecule constructions.

From an environmental perspective, understanding the degradation pathways of brominated aromatic compounds is crucial for assessing their impact on ecosystems. Studies have shown that certain microorganisms possess enzymatic capabilities to metabolize these compounds, reducing their persistence in the environment. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane (CAS No: 679840-30-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings will undoubtedly grow.